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Compound of Interest

1,2-Ethanediol,
Compound Name:

dibenzenesulfonate

Cat. No.: B177461

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of 1,2-Ethanediol, dibenzenesulfonate (CAS No. 116-50-7), tailored for researchers,
scientists, and drug development professionals. Adherence to these procedures is vital for
ensuring laboratory safety and minimizing occupational hazards.

Hazard Identification

While comprehensive toxicological data is limited, precautionary measures are necessary. The
primary hazards associated with 1,2-Ethanediol, dibenzenesulfonate involve potential
irritation upon contact with the eyes, skin, and respiratory system.[1][2] Ingestion may also be

harmful.[3] Therefore, appropriate personal protective equipment and handling procedures are
mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the recommended equipment.
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Protection Type

Recommended Equipment

Specifications and Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes and

dust formation.[1]

Skin Protection

Chemical-impermeable gloves
and fire/flame resistant and

impervious clothing.

Gloves must be inspected
before use and should satisfy
EU Directive 89/686/EEC and
the EN 374 standard.[1]
Protective clothing should
prevent any possibility of skin

contact.

Respiratory Protection

Full-face respirator.

To be used if exposure limits
are exceeded or if irritation or
other symptoms are
experienced.[1] In situations
with a high potential for vapor
or aerosol generation, a self-
contained breathing apparatus

(SCBA) may be necessary.[4]
[5]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety and regulatory

compliance.

Safe Handling Protocol:

o Ventilation: Always handle 1,2-Ethanediol, dibenzenesulfonate in a well-ventilated area,

preferably within a chemical fume hood.[1]

e Avoid Contact: Prevent contact with skin and eyes and avoid the formation of dust and

aerosols.[1]
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» Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in
the work area.[1][3]

o Equipment: Use spark-proof tools and explosion-proof equipment where necessary.[1]
Storage Procedures:

e Store in a cool, dry, and well-ventilated place.[2]

o Keep containers tightly closed and sealed.[2]

e Hygroscopic.[3]

Spill Response Workflow:

In the event of a spill, follow the procedures outlined in the diagram below. The primary
objectives are to contain the spill, protect personnel, and prevent environmental contamination.

‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘
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Workflow for handling a chemical spill.

Disposal Plan:

» Disposal of 1,2-Ethanediol, dibenzenesulfonate must be conducted in accordance with all
applicable federal, state, and local environmental regulations.[1]

e The substance should be collected in suitable, closed containers for disposal.[1]

» Do not allow the chemical to enter drains, as discharge into the environment must be
avoided.[1]
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Emergency Procedures

Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Exposure Type First-Aid Measures

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

Inhalation ) ] s o
breathing, provide artificial respiration and seek
immediate medical attention.[1]
Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if
necessary.[1][2]

Physical and Chemical Properties

Detailed quantitative data for the physical and chemical properties of 1,2-Ethanediol,
dibenzenesulfonate are largely unavailable in the provided search results.
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Property Value

Molecular Formula C14H1406S2[6][7]
Molecular Weight 342.39 g/mol [6][7]
Physical State Data not available[1]
Melting/Freezing Point Data not available[1]
Boiling Point Data not available[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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